Cas no 13730-09-1 (2,5-Dimethylbenzonitrile)

2,5-Dimethylbenzonitrile structure
2,5-Dimethylbenzonitrile structure
Product Name:2,5-Dimethylbenzonitrile
CAS No:13730-09-1
MF:C9H9N
MW:131.174462080002
MDL:MFCD00001793
CID:158286
PubChem ID:83688
Update Time:2025-08-05

2,5-Dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethylbenzonitrile
    • Benzonitrile,2,5-dimethyl-
    • 2,5-dimethylbenzonitril
    • 2,5-dimethyl-benzonitril
    • Benzonitrile, 2,5-dimethyl-
    • 2,5-Dimethylbenzonitrile ,98%
    • AS-75557
    • FT-0636946
    • J-006995
    • Q27268825
    • InChI=1/C9H9N/c1-7-3-4-8(2)9(5-7)6-10/h3-5H,1-2H
    • CS-0153348
    • EINECS 237-297-3
    • DTXSID80160131
    • D97306
    • 2,5-Dimethyl-Benzonitrile
    • 2,5-Dimethylbenzonitril [German]
    • MFCD00001793
    • NS00024453
    • SCHEMBL101714
    • A18179
    • AKOS010816596
    • UNII-7TH0CCO586
    • 7TH0CCO586
    • 13730-09-1
    • DTXCID8082622
    • DB-020125
    • MDL: MFCD00001793
    • Inchi: 1S/C9H9N/c1-7-3-4-8(2)9(5-7)6-10/h3-5H,1-2H3
    • InChI Key: OZOQTENKIVKILK-UHFFFAOYSA-N
    • SMILES: N#CC1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 131.07300
  • Monoisotopic Mass: 131.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Density: 0.99
  • Melting Point: 13 °C
  • Boiling Point: 226.1°Cat760mmHg
  • Flash Point: 95.7°C
  • Refractive Index: 1.525
  • PSA: 23.79000
  • LogP: 2.17508

2,5-Dimethylbenzonitrile Security Information

  • Hazardous Material transportation number:UN 3276
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT-HARMFUL
  • Risk Phrases:R20/21/22

2,5-Dimethylbenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2,5-Dimethylbenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13730-09-1)2,5-Dimethylbenzonitrile
Order Number:A18179
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):277.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13730-09-1)2,5-Dimethylbenzonitrile
A18179
Purity:99%
Quantity:25g
Price ($):277.0
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